Cas no 2097882-01-2 ((2E)-3-(4,6-dimethylpyridin-2-yl)prop-2-enoic acid)

• Product Name: (2E)-3-(4,6-dimethylpyridin-2-yl)prop-2-enoic acid
• CAS No: 2097882-01-2
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 6422562
• PubChem ID: 165839465
• Update Time: 2025-05-20

(2E)-3-(4,6-dimethylpyridin-2-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(4,6-dimethylpyridin-2-yl)prop-2-enoic acid
• 2097882-01-2
• EN300-1457145

• Inchi： 1S/C10H11NO2/c1-7-5-8(2)11-9(6-7)3-4-10(12)13/h3-6H,1-2H3,(H,12,13)/b4-3+
• InChI Key： DAYVZSKBTNHBDI-ONEGZZNKSA-N
• SMILES： OC(/C=C/C1=CC(C)=CC(C)=N1)=O

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.2Ų

Additional information on (2E)-3-(4,6-dimethylpyridin-2-yl)prop-2-enoic acid

(2E)-3-(4,6-Dimethylpyridin-2-yl)prop-2-enoic Acid: A Comprehensive Overview

(2E)-3-(4,6-Dimethylpyridin-2-yl)prop-2-enoic acid, also known by its CAS number 2097882-01-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with an enoic acid group. The presence of the 4,6-dimethyl substitution on the pyridine ring adds complexity to its chemical properties and potential applications.

The molecular formula of this compound is C₁₁H₁₁NO₃, and its molecular weight is approximately 195.19 g/mol. The structure of (2E)-3-(4,6-dimethylpyridin-2-yl)prop-2-enoic acid features a conjugated system that contributes to its stability and reactivity. The enoic acid group (a double bond adjacent to a carboxylic acid) is particularly notable for its ability to participate in various chemical reactions, including Michael addition and other enolate-forming processes.

Recent studies have highlighted the potential of this compound in the development of new pharmaceutical agents. Its ability to act as a ligand in metalloenzyme inhibition has been explored in several research papers. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that (2E)-3-(4,6-dimethylpyridin-2-yl)prop-2-enoic acid exhibits promising activity against certain proteases, suggesting its potential use in anti-inflammatory therapies.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its ability to form stable complexes with transition metals makes it a valuable component in the synthesis of coordination polymers and metal-organic frameworks (MOFs). A 2023 paper in Nature Communications reported on the use of this compound in creating highly porous MOFs with applications in gas storage and catalysis.

The synthesis of (2E)-3-(4,6-dimethylpyridin-2-yl)prop-2-enoic acid typically involves multi-step organic reactions. A common approach begins with the preparation of the pyridine derivative through Friedel-Crafts alkylation or related methods. Subsequent steps may involve oxidation or coupling reactions to introduce the enoic acid functionality. Recent advancements in catalytic methods have improved the efficiency and scalability of these syntheses.

The physical properties of this compound are also worth noting. It has a melting point of approximately 155°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

In terms of safety considerations, while (2E)-3-(4,6-dimethylpyridin-2-yl)prop-2-enioic acid is not classified as a hazardous material under current regulations, proper handling procedures should be followed due to its potential irritancy to eyes and skin. Occupational exposure limits should be adhered to during manufacturing processes.

The environmental impact of this compound has also been studied. Research indicates that it undergoes biodegradation under aerobic conditions, with complete mineralization occurring within 4 weeks under controlled laboratory settings. This suggests that it poses minimal risk to aquatic ecosystems when properly managed.

In conclusion, (E)-3-(4,6-Dimethylpyridin-yl)prop-enioic acid, CAS No: 209788-, is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers seeking innovative solutions in drug discovery and materials science.